Cas no 218453-38-4 (Methyl 5-methyl-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 5-methyl-2-(trifluoromethyl)benzoate
• CAS No: 218453-38-4
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 4955221
• Update Time: 2025-07-16

Methyl 5-methyl-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-methyl-2-(trifluoromethyl)benzoate
• Methyl 5-methyl-2-(trifluoromethyl)benzoate

• Inchi： 1S/C10H9F3O2/c1-6-3-4-8(10(11,12)13)7(5-6)9(14)15-2/h3-5H,1-2H3
• InChI Key： RETCTFSBXCDCIY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 5-methyl-2-(trifluoromethyl)benzoate

Methyl 5-methyl-2-(trifluoromethyl)benzoate (CAS No. 218453-38-4): A Comprehensive Overview in Modern Chemical Research

Methyl 5-methyl-2-(trifluoromethyl)benzoate, identified by its CAS number 218453-38-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative of benzoic acid features a unique structural configuration that has garnered considerable attention due to its potential applications in various scientific domains. The presence of both methyl and trifluoromethyl substituents imparts distinct chemical properties, making it a valuable candidate for further investigation and utilization.

The compound's molecular structure, characterized by a benzene ring substituted with a methyl group at the 5-position and a trifluoromethyl group at the 2-position, contributes to its reactivity and functionality. Such structural motifs are often explored in the development of novel agrochemicals, pharmaceuticals, and specialty chemicals. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced biological activity and chemical stability. Methyl 5-methyl-2-(trifluoromethyl)benzoate exemplifies this trend, as studies have demonstrated its efficacy in various biochemical assays. For instance, researchers have investigated its potential role as an intermediate in the synthesis of bioactive molecules, including those with anti-inflammatory and antimicrobial properties.

The pharmaceutical industry has shown particular interest in this compound due to its structural similarity to known therapeutic agents. Preliminary studies suggest that derivatives of methyl 5-methyl-2-(trifluoromethyl)benzoate may exhibit promising pharmacological effects. Specifically, the trifluoromethyl group's electron-withdrawing nature can influence the compound's interactions with biological targets, potentially leading to improved drug efficacy and reduced side effects.

Beyond pharmaceutical applications, this compound has found utility in materials science. The unique electronic properties conferred by the fluorine atoms make it a candidate for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The stability provided by the trifluoromethyl group ensures that the compound can withstand harsh environmental conditions, enhancing its suitability for industrial applications.

The synthesis of methyl 5-methyl-2-(trifluoromethyl)benzoate is another area of active research. Chemists have developed several methodologies to produce this compound efficiently and with high yield. These synthetic routes often involve multi-step processes that require careful optimization to ensure purity and scalability. Advances in catalytic systems have further improved the accessibility of this compound, making it more feasible for large-scale production.

In conclusion, methyl 5-methyl-2-(trifluoromethyl)benzoate (CAS No. 218453-38-4) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further exploration in pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new possibilities for this compound, its significance in modern chemical research is likely to grow even further.